Cas no 82727-16-0 (1,3-Propanedisulfonyl difluoride, 1,1,2,2,3,3-hexafluoro-)

• Product name: 1,3-Propanedisulfonyl difluoride, 1,1,2,2,3,3-hexafluoro-
• CAS No: 82727-16-0
• MF: C₃O₄F₈S₂
• MW: 316.1469
• CID: 685673
• PubChem ID: 11130879

1,3-Propanedisulfonyl difluoride, 1,1,2,2,3,3-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedisulfonyl difluoride, 1,1,2,2,3,3-hexafluoro-
• 1,1,2,2,3,3-hexafluoropropane-1,3-disulfonyl fluoride
• [FSO2CF2]2CF2
• 1,1,2,2,3,3-hexafluoropropane-1,3-disulfonyldifluoride
• DTXSID30456354
• Perfluoropropane-1,3-disulfonyl fluoride
• hexafluoropropane-1,3-disulfonic acid fluoride
• 1,1,2,2,3,3-hexafluoropropane-1,3-disulfonyl difluoride
• SCHEMBL103406
• 82727-16-0

• Inchi： InChI=1S/C3F8O4S2/c4-1(5,2(6,7)16(10,12)13)3(8,9)17(11,14)15
• InChI Key： JHHBILFKAVPGAP-UHFFFAOYSA-N
• SMILES： C(C(F)(F)S(=O)(=O)F)(C(F)(F)S(=O)(=O)F)(F)F

Computed Properties

• Exact Mass: 315.91102612g/mol
• Monoisotopic Mass: 315.91102612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų
• XLogP3: 2.3